Cas no 62469-64-1 (1-Naphthalenesulfonic acid,4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)azo]-)

• Product Name: 1-Naphthalenesulfonic acid,4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)azo]-
• CAS No: 62469-64-1
• MF: C₂₁H₁₈N₄O₃S
• MW: 406.457623004913
• CID: 443771
• Update Time: 2024-01-29

1-Naphthalenesulfonic acid,4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)azo]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonic acid,4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)azo]-
• 1-Naphthalenesulfonic acid, 4-[2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)diazenyl]-

• Inchi： 1S/C21H18N4O3S/c1-14-21(15(2)25(24-14)16-8-4-3-5-9-16)23-22-19-12-13-20(29(26,27)28)18-11-7-6-10-17(18)19/h3-13H,1-2H3,(H,26,27,28)
• InChI Key： VPOCRAYCVFBDDE-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=C2C(C=CC=C2)=C(N=NC2=C(C)N(C3=CC=CC=C3)N=C2C)C=C1

Computed Properties

• Exact Mass: 406.11014

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Melting Point: 250 °C
• PSA: 96.91
• pka: -0.43±0.40(Predicted)